Cas no 90018-60-3 (Benzenamine, 2,2'-(1,2-ethanediyl)bis[5-nitro-)
90018-60-3 structure
Product Name:Benzenamine, 2,2'-(1,2-ethanediyl)bis[5-nitro-
CAS No:90018-60-3
MF:C14H14N4O4
MW:302.28536272049
CID:796285
PubChem ID:13182873
Update Time:2025-04-19
Benzenamine, 2,2'-(1,2-ethanediyl)bis[5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(2-amino-4-nitrophenyl)ethyl]-5-nitroaniline
- DTXSID00525420
- 90018-60-3
- 2,2'-(Ethane-1,2-diyl)bis(5-nitroaniline)
- Benzenamine, 2,2'-(1,2-ethanediyl)bis[5-nitro-
-
- Inchi: 1S/C14H14N4O4/c15-13-7-11(17(19)20)5-3-9(13)1-2-10-4-6-12(18(21)22)8-14(10)16/h3-8H,1-2,15-16H2
- InChI Key: PFNLREGRAIHCKT-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=C(C=1)N)CCC1C=CC(=CC=1N)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 302.10150494g/mol
- Monoisotopic Mass: 302.10150494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 144Ų
Benzenamine, 2,2'-(1,2-ethanediyl)bis[5-nitro- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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